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Compound of Interest

Compound Name: 2-bromo-N-cyclohexylacetamide

Cat. No.: B1266729 Get Quote

Essential Safety and Handling Guide for 2-bromo-N-
cyclohexylacetamide
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-bromo-N-
cyclohexylacetamide. The following procedures are designed to minimize risk and ensure a

safe laboratory environment.

Hazard Identification and Classification
2-bromo-N-cyclohexylacetamide is classified as a hazardous substance. The primary

hazards are summarized below.
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Hazard
Classification

GHS Hazard Code Hazard Statement GHS Pictogram

Skin Irritation H315
Causes skin irritation.

[1]

GHS07 (Exclamation

Mark)

Serious Eye Irritation H319
Causes serious eye

irritation.[1]

GHS07 (Exclamation

Mark)

Specific target organ

toxicity — single

exposure (Respiratory

system)

H335
May cause respiratory

irritation.[1]

GHS07 (Exclamation

Mark)

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling this compound.[2][3][4]
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Protection Type Required Equipment
Specifications and
Rationale

Eye & Face Protection Chemical safety goggles

Essential to protect against

splashes and potential contact

with the powder form of the

chemical.[5][6]

Face shield (worn over

goggles)

Recommended when there is

a significant splash hazard,

such as when transferring

large volumes or working with

reactions under pressure.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Provides incidental splash

protection. Double gloving is

recommended. Immediately

remove and replace

contaminated gloves.[2][3][5]

Body Protection Laboratory coat

A lab coat should be worn to

protect against skin contact.[2]

[3]

Chemical-resistant apron or

gown

Recommended when there is

a higher risk of splashes or

contamination.[2]

Respiratory Protection Chemical fume hood

All handling of solid and

solutions of 2-bromo-N-

cyclohexylacetamide should

be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[2][3]

Respirator (NIOSH/MSHA-

approved)

Required if work cannot be

conducted in a fume hood and

there is a risk of inhaling dust

or aerosols. A risk assessment

must be performed to select
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the appropriate respirator.[2][3]

[5]

Operational Plan: Safe Handling Procedure
A systematic approach to handling 2-bromo-N-cyclohexylacetamide is critical to minimize

exposure risk.

Preparation
Engineering Controls: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[5] All manipulations, including weighing and

dissolution, must be performed in a certified chemical fume hood.[2][3]

Don PPE: Before entering the handling area, put on all required PPE as specified in the table

above.

Prepare Work Area: Cover the work surface within the fume hood with absorbent, disposable

bench paper.[2]

Handling the Compound
Weighing: If weighing the solid compound, do so within the fume hood to prevent inhalation

of dust particles.[2] Use a tared container to minimize transfer steps.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: Conduct all reactions involving this compound within the fume hood.

Avoid Contact: Prevent the chemical from coming into contact with skin, eyes, and clothing.

[1][5]

Hygiene: Wash hands thoroughly after handling, before breaks, and immediately after the

task is complete.[1][7]

Storage
Store in a tightly sealed, clearly labeled container.[1]
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Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[1][5][7]

The storage location should be secure and accessible only to authorized personnel. Store

locked up.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

[8][9][10] Seek medical attention if skin irritation

occurs or persists.[1] Wash contaminated

clothing before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][7][8][10] Remove

contact lenses if present and easy to do so.[1]

Seek immediate medical attention.[1][2]

Inhalation

Move the exposed person to fresh air at once.[1]

[7][8] If breathing has stopped or is difficult,

perform artificial respiration and provide oxygen.

[1][5][7][8] Keep the affected person warm and

at rest. Get medical attention as soon as

possible.[1][7][8]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1][2]

In case of a spill:
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Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the chemical fume hood is operating to capture any vapors or dust.

Contain: Prevent further leak or spill if it is safe to do so.

Clean-up: For small spills, absorb with an inert material (e.g., sand, vermiculite) or carefully

sweep up, avoiding dust generation.[1] Place the waste into a suitable, sealed container for

disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
All waste containing 2-bromo-N-cyclohexylacetamide must be treated as hazardous waste.

Waste Segregation and Collection:

Collect all waste, including empty containers, contaminated absorbents, and used PPE, in

a designated, clearly labeled, and sealed hazardous waste container.[1][3]

The container should be made of a compatible material.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][7]

Do not let the product enter drains, other waterways, or soil.[1]

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling 2-bromo-N-
cyclohexylacetamide, from preparation to disposal.
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Caption: Workflow for handling 2-bromo-N-cyclohexylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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